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Compound of Interest

Compound Name: BAY-2925976

Cat. No.: B15544760

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

preclinical evaluation of BAY-2925976, a novel α2C-adrenoceptor antagonist developed for the

treatment of Obstructive Sleep Apnea (OSA).

Introduction
Obstructive Sleep Apnea is a prevalent sleep disorder characterized by recurrent episodes of

upper airway collapse during sleep, leading to intermittent hypoxia, sleep fragmentation, and

an increased risk of cardiovascular and metabolic comorbidities.[1] BAY-2925976 is an orally

bioavailable, central nervous system (CNS) penetrant α2C-adrenoceptor antagonist designed

to address the underlying neuromuscular impairment in OSA.[2] By blocking the α2C-

adrenoceptor, BAY-2925976 enhances noradrenergic signaling to the upper airway muscles,

thereby increasing their tone and preventing collapse during sleep.

Mechanism of Action
The α2-adrenoceptors are G-protein coupled receptors that mediate diverse physiological

effects in the cardiovascular and central nervous systems.[3] Within the CNS, the α2A and α2C
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subtypes are key presynaptic autoreceptors that provide negative feedback on noradrenaline

release.[3] The α2C-adrenoceptor is particularly important in regulating noradrenaline release

at low to moderate firing rates, characteristic of the transition to sleep.[3]

In individuals with OSA, a decrease in noradrenergic drive to the hypoglossal nerve during

sleep onset is thought to reduce the activity of the genioglossus muscle, a primary upper

airway dilator muscle.[3] This reduction in muscle tone contributes to the collapse of the upper

airway.

BAY-2925976 acts as a competitive antagonist at the α2C-adrenoceptor. By blocking this

receptor, it prevents the presynaptic feedback inhibition of noradrenaline release. This leads to

an increase in synaptic noradrenaline levels, which then stimulates postsynaptic α1- and β-

adrenoceptors on hypoglossal motoneurons. The resulting increase in neuronal activity

enhances the tone of the genioglossus and other upper airway dilator muscles, stabilizing the

airway and preventing its collapse during sleep.
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Caption: Mechanism of Action of BAY-2925976 in Obstructive Sleep Apnea.
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The following tables summarize the key quantitative preclinical data for BAY-2925976.

Table 1: In Vitro Activity

Parameter Value Assay System Reference

IC50 86 nM

Cellular assay for

α2C-adrenoceptor

antagonism

[1]

Kd 24 nM
Binding assay for

α2C-adrenoceptor
[1]

Caco-2 Permeability

Ratio (B-A/A-B)
1:1 Caco-2 cell monolayer [1]

Table 2: In Vivo Pharmacokinetics

Species Bioavailability Clearance
Route of
Administration

Reference

Rat ~70% 1.1 - 1.6 L/h/kg Oral [1]

Dog ~70% 1.1 - 1.6 L/h/kg Oral [1]

Minipig ~70% 1.1 - 1.6 L/h/kg Oral [1]

Table 3: In Vivo Efficacy

Animal Model Effect
Duration of
Action

Route of
Administration

Reference

OSA Pig Model

Dose-dependent

reversal of upper

airway collapse

> 390 minutes Intraduodenal [1]
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In Vitro Target Engagement and Cellular Activity
Objective: To determine the binding affinity (Kd) of BAY-2925976 for the human α2C-

adrenoceptor.

Methodology:

Membrane Preparation:

Culture Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells

stably expressing the human α2C-adrenoceptor.

Harvest cells and homogenize in ice-cold buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH

7.4).

Centrifuge the homogenate at low speed to remove nuclei and debris.

Centrifuge the supernatant at high speed to pellet the membranes.

Resuspend the membrane pellet in assay buffer and determine protein concentration

using a BCA or Bradford assay.

Binding Assay:

In a 96-well plate, add membrane preparation, the radioligand (e.g., [3H]rauwolscine), and

varying concentrations of BAY-2925976.

For non-specific binding, add a high concentration of a known α2-adrenoceptor antagonist

(e.g., yohimbine).

Incubate at room temperature for a specified time (e.g., 60-90 minutes) to reach

equilibrium.

Terminate the binding reaction by rapid filtration through glass fiber filters using a cell

harvester.

Wash the filters with ice-cold wash buffer to remove unbound radioligand.
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Measure the radioactivity retained on the filters using a liquid scintillation counter.

Data Analysis:

Calculate specific binding by subtracting non-specific binding from total binding.

Plot the percentage of specific binding against the logarithm of the concentration of BAY-
2925976.

Determine the Ki value using the Cheng-Prusoff equation.
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Caption: Workflow for α2C-Adrenoceptor Radioligand Binding Assay.
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Objective: To determine the functional potency (IC50) of BAY-2925976 in a cellular context.

Methodology:

Cell Culture:

Use a cell line (e.g., CHO, HEK293) stably expressing the human α2C-adrenoceptor,

which is a Gi-coupled receptor.

cAMP Assay:

Seed cells in a 96-well plate and allow them to adhere.

Pre-incubate the cells with varying concentrations of BAY-2925976.

Stimulate adenylyl cyclase with a fixed concentration of forskolin to induce cAMP

production.

Simultaneously, add a known α2-adrenoceptor agonist (e.g., UK-14,304) to activate the Gi

pathway and inhibit cAMP production.

Incubate for a specified time (e.g., 30 minutes) at 37°C.

Lyse the cells and measure the intracellular cAMP levels using a commercially available

kit (e.g., HTRF, AlphaScreen, or ELISA).

Data Analysis:

Plot the cAMP concentration against the logarithm of the concentration of BAY-2925976.

Normalize the data to the response in the absence of the antagonist.

Fit the data to a four-parameter logistic equation to determine the IC50 value.
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Caption: Workflow for α2C-Adrenoceptor Functional Assay.

In Vitro ADME
Objective: To assess the intestinal permeability and potential for active efflux of BAY-2925976.
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Methodology:

Cell Culture:

Culture Caco-2 cells on semi-permeable filter inserts in a transwell plate for 21-28 days to

allow for differentiation and formation of a confluent monolayer with tight junctions.

Monitor the integrity of the monolayer by measuring the transepithelial electrical resistance

(TEER).

Permeability Assay:

Wash the cell monolayers with transport buffer (e.g., Hanks' Balanced Salt Solution with

HEPES).

Apical to Basolateral (A-B) Permeability: Add BAY-2925976 to the apical (upper) chamber

and fresh transport buffer to the basolateral (lower) chamber.

Basolateral to Apical (B-A) Permeability: Add BAY-2925976 to the basolateral chamber

and fresh transport buffer to the apical chamber.

Incubate the plates at 37°C with gentle shaking.

Collect samples from the receiver chamber at specified time points (e.g., 30, 60, 90, 120

minutes).

Analyze the concentration of BAY-2925976 in the samples using LC-MS/MS.

Data Analysis:

Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions.

Calculate the efflux ratio (Papp(B-A) / Papp(A-B)). An efflux ratio greater than 2 suggests

active efflux.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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